Cas no 2171318-78-6 (1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine)

1-Isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine is a specialized heterocyclic compound featuring a pyrazole core functionalized with an isopropyl group and a 2-methylpiperidine-derived carboxamide moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both the pyrazole and piperidine rings enhances its versatility in forming interactions with biological targets, while the isopropyl substituent may influence steric and electronic properties. Its well-defined molecular architecture makes it suitable for further derivatization or as a scaffold in drug discovery. The compound is typically handled under controlled conditions due to its reactive functional groups.

1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine structure

2171318-78-6 structure

Product Name:1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine

CAS No:2171318-78-6

MF:C₁₃H₂₂N₄O

MW:250.339982509613

CID:5223004

Update Time:2025-06-11

1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine
- Methanone, [5-amino-1-(1-methylethyl)-1H-pyrazol-4-yl](2-methyl-1-piperidinyl)-
- Inchi： 1S/C13H22N4O/c1-9(2)17-12(14)11(8-15-17)13(18)16-7-5-4-6-10(16)3/h8-10H,4-7,14H2,1-3H3
- InChI Key： VDAGYUISCWKFEJ-UHFFFAOYSA-N
- SMILES： C(C1=C(N)N(C(C)C)N=C1)(N1CCCCC1C)=O

1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB555486-100 mg	1-Isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine; .	2171318-78-6	100MG	€393.30	2022-03-01
abcr	AB555486-250 mg	1-Isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine; .	2171318-78-6	250MG	€528.40	2022-03-01
abcr	AB555486-500 mg	1-Isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine; .	2171318-78-6	500MG	€688.90	2022-03-01
abcr	AB555486-1 g	1-Isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine; .	2171318-78-6	1g	€935.40	2022-03-01

1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine Related Literature

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Additional information on 1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine

Comprehensive Overview of 1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine (CAS No. 2171318-78-6)

1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine (CAS No. 2171318-78-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of both isopropyl and 2-methylpiperidinyl moieties in its structure contributes to its distinct chemical properties, making it a subject of interest for drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly intrigued by its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, topics frequently searched in academic and industrial databases. The compound's CAS No. 2171318-78-6 is often queried alongside terms like "synthesis methods", "biological activity", and "patent status", reflecting the scientific community's focus on its practical utility.

The synthesis of 1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine typically involves multi-step organic reactions, including amide coupling and pyrazole ring formation. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity, aligning with the growing trend of green chemistry in modern laboratories. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, a critical step for regulatory compliance in pharmaceutical development.

From a commercial perspective, CAS No. 2171318-78-6 is often discussed in the context of intellectual property and market availability. Suppliers and contract research organizations (CROs) frequently list this compound under categories like "building blocks for drug discovery" or "custom synthesis intermediates". Its relevance to preclinical studies and high-throughput screening further enhances its appeal to biotech startups and academic institutions.

Environmental and safety profiles of 1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine are also critical considerations. While not classified as hazardous under current regulations, proper handling protocols are emphasized in material safety data sheets (MSDS). This aligns with broader industry trends toward sustainable chemical practices and occupational health standards, topics increasingly searched by EHS (environmental health and safety) professionals.

Future research directions for this compound may explore its structure-activity relationships (SAR) or derivatization for enhanced bioavailability. The rise of AI-driven drug design platforms could accelerate such investigations, as machine learning models predict optimal modifications to the pyrazole core or piperidine substituents. These interdisciplinary approaches resonate with current searches combining "computational chemistry" and "small molecule optimization".

In summary, 1-isopropyl-4-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-5-amine (CAS No. 2171318-78-6) exemplifies the intersection of innovative synthetic chemistry and applied life sciences. Its versatility ensures continued relevance across multiple sectors, from pharmaceutical R&D to agrochemical innovation, while adhering to evolving safety and sustainability benchmarks.